N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C24H32N2O4S/c1-16(2)11-12-26-20-14-19(8-9-21(20)30-15-24(5,6)23(26)27)25-31(28,29)22-10-7-17(3)13-18(22)4/h7-10,13-14,16,25H,11-12,15H2,1-6H3
• InChI Key: YTRVSSOXOVNJSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCC(C(=O)N3CCC(C)C)(C)C)C
• Molecular Formula: C24H32N2O4S
• Molecular Weight: 444.6 g/mol

Description

N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C24H32N2O4S and its molecular weight is 444.59. The purity is usually 95%.
BenchChem offers high-quality N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,4-dimethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,4-dimethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

Research in synthetic chemistry has developed novel methods for constructing tetrahydrobenzo[b][1,4]oxazepine derivatives, indicating the compound's relevance in synthetic organic chemistry. A novel one-pot multicomponent reaction involving 2-aminophenols and isocyanides has been developed for synthesizing tetrahydrobenzo[b][1,4]oxazepine derivatives, showcasing the compound's utility in generating structurally complex and functionally diverse molecules (Shaabani et al., 2010). Furthermore, the synthesis of novel benzimidazole fused-1,4-oxazepines highlights the compound's application in creating heterocyclic hybrids with potential biological activities (Almansour et al., 2016).

Material Science and Photophysical Properties

In material science, the synthesis of novel fused oxazapolycyclic skeletons demonstrates the compound's role in developing materials with unique photophysical properties. Such materials, derived from oxazapolyheterocycles, show strong blue emission in dichloromethane, indicating their potential application in optoelectronic devices (Petrovskii et al., 2017).

Medicinal Chemistry Applications

In medicinal chemistry, the synthesis and evaluation of 1,4-oxazepine-based compounds as carbonic anhydrase inhibitors highlight their potential therapeutic applications. A novel class of [1,4]oxazepine-based primary sulfonamides exhibited strong inhibition of human carbonic anhydrases, suggesting the compound's relevance in designing new inhibitors for therapeutic purposes (Sapegin et al., 2018).